Cas no 477848-43-4 (2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol)
2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol Chemical and Physical Properties
Names and Identifiers
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- 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol
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- MDL: MFCD02082072
2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC27959-1g |
(2Z)-2-{[4-(Trifluoromethyl)phenyl]methylidene}-1-azabicyclo[2.2.2]octan-3-ol |
477848-43-4 | tech | 1g |
£1078.00 | 2025-02-21 | |
| abcr | AB340100-500 mg |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol, 90%; . |
477848-43-4 | 90% | 500 mg |
€678.60 | 2023-07-19 | |
| abcr | AB340100-1 g |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol, 90%; . |
477848-43-4 | 90% | 1 g |
€1,312.80 | 2023-07-19 | |
| abcr | AB340100-100 mg |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol; . |
477848-43-4 | 100MG |
€208.80 | 2022-06-10 | ||
| TRC | Z172710-0.5mg |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | 0.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | Z172710-1mg |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | 1mg |
$ 80.00 | 2022-06-02 | ||
| TRC | Z172710-2.5mg |
2-{(Z)-[4-(Trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | 2.5mg |
$ 155.00 | 2022-06-02 | ||
| Key Organics Ltd | 10P-986-1MG |
2-{(Z)-[4-(trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | 10P-986-5MG |
2-{(Z)-[4-(trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | 10P-986-10MG |
2-{(Z)-[4-(trifluoromethyl)phenyl]methylidene}-3-quinuclidinol |
477848-43-4 | >90% | 10mg |
£63.00 | 2025-02-08 |
2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol
Recent Advances in the Study of 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol (CAS: 477848-43-4)
In recent years, the compound 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol (CAS: 477848-43-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenylmethylidene and quinuclidinol moieties, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.
The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structural and functional attributes. These efforts have revealed that the compound exhibits high affinity for specific receptor targets, making it a candidate for drug development in areas such as neurology and oncology.
One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy as a modulator of neurotransmitter receptors. The study highlighted its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, owing to its ability to cross the blood-brain barrier and interact with key neural pathways. Additionally, preliminary in vitro and in vivo experiments have shown that the compound possesses anti-inflammatory and anti-proliferative properties, suggesting its utility in cancer therapy.
Another significant area of research involves the synthesis and optimization of 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol derivatives. Recent synthetic strategies have focused on improving the compound's bioavailability and reducing potential side effects. For instance, a 2022 study in Organic & Biomolecular Chemistry reported the successful development of a series of analogs with enhanced metabolic stability and target specificity. These advancements are critical for translating laboratory findings into clinically viable therapeutics.
Despite these promising developments, challenges remain in the clinical application of 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol. Issues such as pharmacokinetic variability and long-term toxicity need to be addressed through further preclinical and clinical trials. Nevertheless, the compound's versatile pharmacological profile and the ongoing research efforts underscore its potential as a cornerstone in future drug discovery programs.
In conclusion, the latest research on 2-{(Z)-4-(Trifluoromethyl)phenylmethylidene}-3-quinuclidinol (CAS: 477848-43-4) highlights its multifaceted applications in medicine and drug development. Continued exploration of its mechanisms, coupled with innovative synthetic approaches, will likely pave the way for novel therapeutic interventions. This compound represents a compelling example of how chemical biology can bridge the gap between basic science and clinical innovation.
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